Cas no 23141-82-4 (7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide)

7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide structure
23141-82-4 structure
Product Name:7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide
CAS No:23141-82-4
MF:C7H9N3O4S2
MW:263.294058561325
CID:2935882
Update Time:2023-11-22

7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 7-Sulfamoyl-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
    • hydrothiazide
    • Hydrochlorothiazide Impurity 4
    • BCP33897
    • dihydro-2h-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
    • 1,1-dioxo-3,4-dihydro-2H-1$l^{6},2,4-benzothiadiazine-7-sulfonamide
    • 7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide
    • Inchi: 1S/C7H9N3O4S2/c8-15(11,12)5-1-2-6-7(3-5)16(13,14)10-4-9-6/h1-3,9-10H,4H2,(H2,8,11,12)
    • InChI Key: BFUXUGOZJVHVMR-UHFFFAOYSA-N
    • SMILES: S1(C2C=C(C=CC=2NCN1)S(N)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 263.00344812 g/mol
  • Monoisotopic Mass: 263.00344812 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 135
  • Molecular Weight: 263.3

7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S402790-10mg
7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide
23141-82-4
10mg
$173.00 2023-05-17
TRC
S402790-50mg
7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide
23141-82-4
50mg
$775.00 2023-05-17
TRC
S402790-100mg
7-Sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide
23141-82-4
100mg
$ 1200.00 2023-09-06
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